2-(2-Aminobenzamido)-5-chlorobenzoic acid

• IUPAC Name: 2-[(2-aminobenzoyl)amino]-5-chlorobenzoic acid
• InChI: InChI=1S/C14H11ClN2O3/c15-8-5-6-12(10(7-8)14(19)20)17-13(18)9-3-1-2-4-11(9)16/h1-7H,16H2,(H,17,18)(H,19,20)
• InChI Key: CJUZTHHXEUFUPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)O)N
• Molecular Formula: C14H11ClN2O3
• DSSTOX Substance ID: DTXSID40314774
• Molecular Weight: 290.70 g/mol
• CAS RN: 40082-89-1

Description

“2-(2-Aminobenzamido)-5-chlorobenzoic acid” is a compound that is related to 2-aminobenzamide. 2-Aminobenzamide is also known as Anthranilamide, 2-AB, Anthranilic acid amide, and has a molecular weight of 136.15.

Molecular Structure Analysis

The molecular structure of 2-aminobenzamide, a related compound, has a linear formula of 2-(H2N)C6H4CONH2. More detailed structural analysis would require specific experimental data or computational modeling.

Chemical Reactions Analysis

Amines, including 2-aminobenzamide, can undergo various chemical reactions. For example, they can be converted into alkenes by an elimination reaction. In the Hofmann elimination reaction, an amine is completely methylated by reaction with an excess amount of iodomethane to produce the corresponding quaternary ammonium salt.

Physical And Chemical Properties Analysis

Amino acids, which include 2-aminobenzamide, have various physical and chemical properties. They are colorless, crystalline solids with high melting points. They are soluble in water, slightly soluble in alcohol, and dissolve with difficulty in methanol, ethanol, and propanol.

Mechanism of Action

Target of Action

The primary target of 2-(2-Aminobenzamido)-5-chlorobenzoic acid is Histone Deacetylase (HDAC) . HDACs are a class of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This is important in cell regulation, as it can affect gene expression.

Mode of Action

This compound interacts with its target, HDAC, by binding to the zinc ion in the active site of the enzyme . This interaction inhibits the deacetylation process, leading to an increase in acetylation levels of histone proteins. The increased acetylation loosens the DNA around the histones, leading to an upregulation of gene expression.

Biochemical Pathways

The compound’s action primarily affects the histone acetylation-deacetylation pathway . By inhibiting HDAC, it prevents the removal of acetyl groups from histones, leading to a more relaxed chromatin structure. This affects the downstream process of gene transcription, potentially upregulating the expression of certain genes.

Result of Action

The inhibition of HDAC by this compound leads to changes in gene expression at the molecular level . At the cellular level, this can lead to various effects depending on the specific genes that are upregulated. For example, if genes that suppress tumor growth are upregulated, this could potentially lead to anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-(2-Aminobenzamido)-5-chlorobenzoic acid has several advantages as a tool for scientific research. It is a potent inhibitor of several enzymes and has been found to have various biochemical and physiological effects. However, this compound also has some limitations. It is relatively expensive and may not be readily available in some laboratories. Additionally, its solubility in water is limited, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-(2-Aminobenzamido)-5-chlorobenzoic acid in scientific research. One potential application is in the development of new anticancer agents. This compound has been shown to inhibit the growth of cancer cells, and further research may lead to the development of more potent and selective anticancer agents. Another potential application is in the study of the regulation of blood pressure. This compound has been found to have anti-inflammatory properties and may be useful in the development of new treatments for hypertension.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has several advantages as a tool for studying various biological processes, including its ability to inhibit the activity of enzymes and its various biochemical and physiological effects. Future research may lead to the development of new applications for this compound in the fields of cancer research and hypertension.

Scientific Research Applications

2-(2-Aminobenzamido)-5-chlorobenzoic acid has been extensively used in scientific research as a tool to study various biological processes. It has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase, trypsin, and chymotrypsin. This compound has also been used to study the binding of drugs to plasma proteins and the regulation of blood pressure.

Safety and Hazards

The safety and hazards of 2-aminobenzamide and related compounds would depend on specific experimental conditions. For example, Anthranilic acid, a related compound, is known to cause eye, skin, and respiratory tract irritation.

Biochemical Analysis

Biochemical Properties

It is known that 2-aminobenzamide derivatives have been synthesized and tested for their cytotoxic activity against tumor cell lines . This suggests that 2-(2-Aminobenzamido)-5-chlorobenzoic acid may interact with enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

Related 2-aminobenzamide derivatives have shown cytotoxic activity against certain tumor cell lines , suggesting that this compound could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is plausible that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .